Cas no 887266-95-7 (3-Fluoro-2-formylbenzonitrile)
3-Fluoro-2-formylbenzonitrile is a versatile aromatic compound featuring both a formyl (–CHO) and a nitrile (–CN) functional group, along with a fluorine substituent at the 3-position. This trifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles, pharmaceuticals, and agrochemicals. The electron-withdrawing effects of the fluorine and nitrile groups enhance reactivity in nucleophilic substitution and condensation reactions. Its high purity and stability under standard conditions ensure reliable performance in multi-step syntheses. The compound’s distinct functional groups also facilitate further derivatization, enabling precise modifications for targeted applications in medicinal chemistry and material science.
3-Fluoro-2-formylbenzonitrile structure
Product Name:3-Fluoro-2-formylbenzonitrile
CAS No:887266-95-7
MF:C8H4FNO
MW:149.121865272522
MDL:MFCD07368775
CID:720196
PubChem ID:2783394
Update Time:2025-05-27
3-Fluoro-2-formylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-2-formylbenzonitrile
- 2-CYANO-6-FLUOROBENZALDEHYDE
- Benzonitrile,3-fluoro-2-formyl-
- 2-Fluoro-6-cyanobenzaldehyde
- 3-fluoro-2-formylbenzenecarbonitrile
- Benzonitrile,3-fluoro-2-formyl
- 3-Fluoro-2-formylbenzonitrile (ACI)
- 887266-95-7
- SCHEMBL7530450
- F84214
- AKOS016007657
- J-509200
- DB-015949
- DTXSID20382633
- MFCD07368775
-
- MDL: MFCD07368775
- Inchi: 1S/C8H4FNO/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,5H
- InChI Key: HNOBFDBEJGASHB-UHFFFAOYSA-N
- SMILES: N#CC1C(C=O)=C(F)C=CC=1
Computed Properties
- Exact Mass: 149.02800
- Monoisotopic Mass: 149.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
Experimental Properties
- Density: 1.25
- Boiling Point: 278.9°C at 760 mmHg
- Flash Point: 122.5°C
- Refractive Index: 1.527
- PSA: 40.86000
- LogP: 1.50988
3-Fluoro-2-formylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000344-1g |
2-Cyano-6-fluorobenzaldehyde |
887266-95-7 | 97% | 1g |
$410.00 | 2023-08-31 | |
| eNovation Chemicals LLC | K46939-1g |
2-Cyano-6-fluorobenzaldehyde |
887266-95-7 | 95% | 1g |
$368 | 2024-06-09 | |
| eNovation Chemicals LLC | K46939-5g |
2-Cyano-6-fluorobenzaldehyde |
887266-95-7 | 95% | 5g |
$1198 | 2024-06-09 | |
| Chemenu | CM124329-1g |
3-fluoro-2-formylbenzonitrile |
887266-95-7 | 95% | 1g |
$356 | 2023-01-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1531685-100mg |
3-Fluoro-2-formylbenzonitrile |
887266-95-7 | 98% | 100mg |
¥291.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1531685-250mg |
3-Fluoro-2-formylbenzonitrile |
887266-95-7 | 98% | 250mg |
¥520.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1531685-1g |
3-Fluoro-2-formylbenzonitrile |
887266-95-7 | 98% | 1g |
¥2245.00 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4015-1G |
3-fluoro-2-formylbenzonitrile |
887266-95-7 | 95% | 1g |
¥ 2,112.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4015-100MG |
3-fluoro-2-formylbenzonitrile |
887266-95-7 | 95% | 100MG |
¥ 455.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4015-250MG |
3-fluoro-2-formylbenzonitrile |
887266-95-7 | 95% | 250MG |
¥ 778.00 | 2023-04-13 |
3-Fluoro-2-formylbenzonitrile Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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